Cas no 93904-65-5 (1H-Inden-4-ol,7-chloro-2,3-dihydro-1,1-dimethyl-)

• Product Name: 1H-Inden-4-ol,7-chloro-2,3-dihydro-1,1-dimethyl-
• CAS No: 93904-65-5
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• CID: 809051
• PubChem ID: 3022861
• Update Time: 2025-04-19

1H-Inden-4-ol,7-chloro-2,3-dihydro-1,1-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-4-ol,7-chloro-2,3-dihydro-1,1-dimethyl-
• 7-chloro-1,1-dimethyl-2,3-dihydroinden-4-ol
• 7-chloro-1,1-dimethylindan-4-ol
• EINECS 299-804-4
• DTXSID20239875
• 93904-65-5
• 7-Chloro-1,1-dimethyl-2,3-dihydro-1H-inden-4-ol
• NS00039749

• Inchi： 1S/C11H13ClO/c1-11(2)6-5-7-9(13)4-3-8(12)10(7)11/h3-4,13H,5-6H2,1-2H3
• InChI Key： KZOVKESZCFEXNY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2CCC(C)(C)C=21)O

Computed Properties

• Exact Mass: 196.065
• Monoisotopic Mass: 196.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.175
• Boiling Point: 286.5°Cat760mmHg
• Flash Point: 127.1°C
• Refractive Index: 1.565